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Compound of Interest

Compound Name: Boscalid

Cat. No.: B143098 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the impact of adjuvants on the performance

and plant uptake of the fungicide Boscalid.

Frequently Asked Questions (FAQs)
Q1: What is the primary mode of action for Boscalid?

A1: Boscalid is a succinate dehydrogenase inhibitor (SDHI) fungicide.[1] It functions by

targeting and inhibiting the activity of the succinate dehydrogenase (SDH) enzyme, also known

as Complex II, within the mitochondrial respiratory chain of fungi.[1] This inhibition disrupts the

fungal cell's energy production, leading to the cessation of growth and development.

Specifically, Boscalid is effective against various stages of fungal development, including

spore germination, germ tube elongation, appressoria formation, and mycelial growth.[2]

Q2: How do adjuvants, in general, enhance the efficacy of fungicides like Boscalid?

A2: Adjuvants are substances added to pesticide formulations to improve their effectiveness.[3]

[4] They can modify the physical and chemical properties of the spray solution to:

Improve Coverage: Surfactants, a common type of adjuvant, reduce the surface tension of

water, allowing spray droplets to spread more evenly across the waxy surface of leaves

rather than beading up and rolling off.[3][4]
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Enhance Uptake and Penetration: Adjuvants, particularly oil-based ones, can help dissolve

the waxy cuticle of leaves, facilitating the absorption of the active ingredient into the plant

tissue.[3]

Increase Rainfastness: Certain adjuvants act as stickers, helping the fungicide adhere to the

leaf surface and resist being washed off by rain or irrigation.[5][6]

Condition the Spray Solution: Some adjuvants can buffer the pH of the spray solution or

mitigate the negative effects of hard water, which can sometimes interfere with the stability

and efficacy of the active ingredient.

Q3: What types of adjuvants are commonly used with fungicides?

A3: The main categories of adjuvants used with fungicides include:

Non-ionic Surfactants (NIS): These are the most commonly used surfactants with herbicides

and are also effective with fungicides. They are particularly good at improving the spreading

and wetting of the spray solution on the leaf surface.

Crop Oil Concentrates (COC): These adjuvants are composed of petroleum-based oil and a

surfactant. They are effective at helping the active ingredient penetrate the waxy cuticle of

the leaf.[7]

Methylated Seed Oils (MSO): These are derived from vegetable oils and are often more

aggressive in penetrating the leaf cuticle than COCs, which can lead to faster and greater

uptake of the active ingredient.[8]

Organosilicone Surfactants: These are highly effective at spreading the spray solution and

can also enhance penetration. However, they may cause phytotoxicity on certain plant

species.[9]

Q4: Is there quantitative data on the impact of adjuvants on Boscalid performance?

A4: A study on garlic plants demonstrated that the addition of a commercial adjuvant, Dash®

HC EC (an emulsifiable concentrate containing fatty acids, methyl esters, and alkoxylated

alcohol–phosphate esters), to a Boscalid and pyraclostrobin formulation significantly increased

the retention of both fungicides on garlic foliage.[3][4] This led to higher concentrations of the
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active ingredients in the plant tissue and improved fungicidal efficacy against garlic rust.[3][4]

While this study provides specific quantitative data, the performance enhancement can vary

depending on the plant species, the specific adjuvant used, and environmental conditions.
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Issue Potential Cause Troubleshooting Steps

Inconsistent or poor disease

control despite Boscalid

application.

1. Inadequate coverage of

plant surfaces. 2. Poor uptake

of Boscalid into the plant

tissue. 3. Wash-off due to rain

or irrigation shortly after

application. 4. Development of

fungicide resistance in the

target pathogen population.[1]

[10][11] 5. Improper timing of

application.

1. Add a non-ionic surfactant

(NIS) to the tank mix to

improve spreading and wetting

of the spray solution on the

leaves. 2. Consider using a

crop oil concentrate (COC) or

methylated seed oil (MSO) as

an adjuvant to enhance

penetration through the leaf

cuticle, especially on plants

with very waxy leaves. Always

check for potential

phytotoxicity on a small batch

of plants first. 3. Incorporate a

sticker adjuvant into your spray

mix, especially if rain is

anticipated. 4. Test the

pathogen population for

resistance to SDHI fungicides.

Rotate Boscalid with

fungicides that have a different

mode of action. 5. Apply

Boscalid preventively or at the

very early stages of disease

development for best results.

[9]

Phytotoxicity (damage)

observed on treated plants.

1. Use of an inappropriate

adjuvant or an excessive

concentration of an adjuvant.

2. Application during periods of

high temperature and humidity.

3. Tank mix incompatibility

between Boscalid, adjuvants,

and other pesticides.[12][13]

[14][15]

1. Reduce the concentration of

the adjuvant or switch to a less

aggressive type (e.g., from an

MSO to a COC or NIS). Always

conduct a small-scale test on

the target plant species before

widespread application.

Organosilicone-based

adjuvants, in particular, may
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cause phytotoxicity on some

ornamentals.[9] 2. Avoid

spraying during the hottest

parts of the day or when

humidity is very high, as this

can increase the risk of leaf

burn, especially when using

oil-based adjuvants. 3.

Perform a jar test before tank

mixing to check for physical

incompatibility (e.g., clumping,

separation). Consult product

labels for any known

antagonisms between

products.[8][15]

Difficulty with tank mixing (e.g.,

clumping, separation,

excessive foaming).

1. Incorrect mixing order of

products. 2. Water quality

issues (e.g., hard water). 3.

Incompatibility of formulations.

1. Follow the recommended

mixing order. Generally, water-

soluble packets are added

first, followed by dry

formulations (like wettable

powders and dispersible

granules), then liquid

flowables, emulsifiable

concentrates, and finally

adjuvants.[8] 2. Use a water

conditioning adjuvant if you

have hard water. 3. Conduct a

jar test to ensure physical

compatibility of all tank mix

components before mixing a

large batch.[8][15]

Quantitative Data Summary
The following table summarizes data from a field study on garlic, illustrating the effect of the

adjuvant Dash® HC EC on the concentration of Boscalid in green garlic and its efficacy
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against garlic rust.

Table 1: Effect of Adjuvant on Boscalid Concentration and Efficacy in Garlic

Treatment
Boscalid Concentration in
Green Garlic (mg/kg) 14
days post-application

Disease Severity of Garlic
Rust (%)

Control (Water Spray) Not Applicable 15.2

Boscalid Formulation Alone 0.175 4.8

Boscalid Formulation + Dash®

HC EC

Significantly higher than

Boscalid alone (specific value

not provided in abstract)

2.1

Data adapted from a study on the effects of adjuvants on pyraclostrobin and boscalid residues

in garlic. The study indicated that the adjuvant increased the retention of the fungicides.[3][4]

Experimental Protocols
Protocol 1: Mini-Luke Multi-Residue Solvent Extraction
Method for Fungicide Residue Analysis
This protocol is adapted from the Dutch mini-Luke extraction method and is suitable for

determining Boscalid residues in plant tissues.[16][17]

Materials:

Homogenizer (e.g., Turrax)

Centrifuge and centrifuge tubes (250 mL PTFE)

Rotary evaporator or water bath

Acetone, petroleum ether, dichloromethane (pesticide residue analysis grade)

Anhydrous sodium sulfate
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Methanol (HPLC grade)

Internal standards (e.g., propoxur)

HPLC-DAD or LC-MS/MS system

Procedure:

Sample Preparation: Weigh 15 g (± 0.1 g) of the homogenized plant sample into a 250 mL

PTFE centrifuge tube.

Internal Standard and Extraction Solvent Addition: Add a known amount of internal standard,

20 mL of acetone, and 15 g of anhydrous sodium sulfate to the sample.

Homogenization (Extraction): Blend the sample using a homogenizer for 30 seconds at

approximately 1500 rpm.

Partitioning Solvent Addition: Add 20 mL of petroleum ether and 10 mL of dichloromethane to

the tube.

Homogenization (Partitioning): Blend again for 30 seconds at 1500 rpm.

Centrifugation: Centrifuge the mixture for 3 minutes at 3300 rpm to separate the layers.

Supernatant Collection: Carefully transfer the upper organic layer (supernatant) to a clean

glass tube.

Evaporation and Reconstitution:

For LC analysis, evaporate a measured aliquot (e.g., 0.66 mL) of the extract to near

dryness under a gentle stream of nitrogen or in a water bath at 45-63°C.[16]

Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent for your

analytical instrument (e.g., methanol with 0.025% acetic acid).[16]

Analysis: Analyze the reconstituted sample using HPLC-DAD or LC-MS/MS to quantify the

Boscalid concentration.
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Protocol 2: Fungicide Efficacy Testing in a Controlled
Environment
This is a general protocol for assessing the efficacy of Boscalid with and without adjuvants

against a target fungal pathogen.

Materials:

Healthy, susceptible host plants

Fungal pathogen culture

Boscalid formulation

Selected adjuvant(s)

Spray application equipment (e.g., hand sprayer)

Controlled environment chamber or greenhouse

Disease assessment scale (e.g., percentage of leaf area infected)

Procedure:

Plant Propagation: Grow a sufficient number of healthy host plants under controlled

conditions to ensure uniformity.

Treatment Preparation: Prepare the following treatment solutions:

Control (water or a blank formulation without the active ingredient)

Boscalid at the desired concentration

Boscalid at the desired concentration + Adjuvant at the recommended rate

Adjuvant alone at the recommended rate (to check for any phytotoxic effects)
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Application: Randomly assign plants to each treatment group. Apply the treatments evenly to

the plant foliage until runoff. Allow the foliage to dry completely.

Inoculation: After a specified period (e.g., 24 hours), inoculate the plants with a known

concentration of the fungal pathogen's spores or mycelial fragments.

Incubation: Place the plants in a high-humidity environment at a temperature optimal for

disease development.

Disease Assessment: After a suitable incubation period (e.g., 7-14 days), assess the disease

severity on each plant using a pre-defined rating scale.

Data Analysis: Statistically analyze the disease severity data to determine if the addition of

the adjuvant significantly improved the efficacy of Boscalid compared to Boscalid alone.

Visualizations

Fungal Cell Mitochondrion

Mitochondrion TCA Cycle Electron Transport Chain (Complex II - SDH)
Succinate

ATP Synthase
Electron Flow

ATP (Energy)

Boscalid Inhibits SDH

Click to download full resolution via product page

Caption: Mode of action of Boscalid in inhibiting the fungal mitochondrial respiratory chain.
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Poor Boscalid Performance Observed

Was plant coverage adequate?

Is poor uptake suspected?

Yes

Add Non-ionic Surfactant (NIS) to improve spreading

No

Did it rain after application?

Yes

Add Crop Oil Concentrate (COC) or Methylated Seed Oil (MSO) to enhance penetration

No

Is resistance a possibility?

Yes

Add a sticker adjuvant for better rainfastness

No

Rotate with a different mode of action fungicide

Yes

Re-evaluate performance

No

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting poor Boscalid performance.
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Start Experiment
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Prepare Boscalid and Adjuvant Treatments

Apply Treatments to Plants

Inoculate Plants with Pathogen

Incubate Under Controlled Conditions

Assess Disease Severity

Analyze Data and Compare Treatments

Draw Conclusions on Adjuvant Impact

Click to download full resolution via product page

Caption: A general experimental workflow for evaluating adjuvant impact on Boscalid efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143098#impact-of-adjuvants-on-boscalid-
performance-and-plant-uptake]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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